Cas no 131435-06-8 ((+)-Epi-Quercitol)
(+)-Epi-Quercitol structure
Product Name:(+)-Epi-Quercitol
(+)-Epi-Quercitol Chemical and Physical Properties
Names and Identifiers
-
- (+)-epi-quercitol
- (1R,2S,4S,5S)-cyclohexane-1,2,3,4,5-pentol
- 1D-1,2,3,5
- 1D-1,2,3,5 4-Cyclohexanepentol
- 4-Cyclohexanepentol
- cyclohexane-1r,2t,3,4c,5t-pentaol
- DL-1-deoxy-muco-inositol
- DL-proto-quercitol
- proto-quercitol
- 1D-1,2,3,5/4-Cyclohexanepentol
- Q0070
- DTXSID20448728
- HY-W145676
- CHEMBL3349943
- (1S,2S,4S,5R)-cyclohexane-1,2,3,4,5-pentol
- 131435-06-8
- IMPKVMRTXBRHRB-QRXFDPRISA-N
- (1R,2S,3R,4S,5S)-cyclohexane-1,2,3,4,5-pentol
- J-006001
- D-epi-Inositol, 2-deoxy-
- CS-0226109
- G78760
- CHEMBL34244
- D-epi-Inositol,2-deoxy-
- SCHEMBL12858619
- (+)-Epi-Quercitol
-
- MDL: MFCD06797162
- Inchi: 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3+,4-,5-,6?/m0/s1
- InChI Key: IMPKVMRTXBRHRB-QRXFDPRISA-N
- SMILES: O([H])C1([H])[C@]([H])([C@@]([H])(C([H])([H])[C@@]([H])([C@]1([H])O[H])O[H])O[H])O[H]
Computed Properties
- Exact Mass: 164.06800
- Monoisotopic Mass: 164.068
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 125
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 101
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -2.7
Experimental Properties
- Color/Form: Not determined
- Density: 1.796g/cm3
- Melting Point: 192.0 to 197.0 deg-C
- Boiling Point: 293.641ºC at 760 mmHg
- Flash Point: 146.216ºC
- Refractive Index: 1.708
- PSA: 101.15000
- LogP: -2.80540
- Solubility: Not determined
(+)-Epi-Quercitol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | E592260-2.5mg |
(+)-Epi-quercitol |
131435-06-8 | 2.5mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E592260-5mg |
(+)-Epi-quercitol |
131435-06-8 | 5mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E592260-25mg |
(+)-Epi-quercitol |
131435-06-8 | 25mg |
$ 95.00 | 2022-06-05 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | Q868360-100mg |
(+)-epi-Quercitol |
131435-06-8 | ≥97% | 100mg |
¥495.00 | 2022-09-28 | |
| Aaron | AR000WUM-100mg |
D-epi-Inositol, 2-deoxy- |
131435-06-8 | 97% | 100mg |
$80.00 | 2025-02-10 | |
| 1PlusChem | 1P000WMA-100mg |
D-epi-Inositol, 2-deoxy- |
131435-06-8 | ≥97% | 100mg |
$86.00 | 2023-12-22 | |
| A2B Chem LLC | AA41474-100mg |
D-epi-Inositol, 2-deoxy- |
131435-06-8 | >97.0%(HPLC) | 100mg |
$340.00 | 2024-04-20 | |
| A2B Chem LLC | AA41474-200mg |
D-epi-Inositol, 2-deoxy- |
131435-06-8 | >97.0%(HPLC) | 200mg |
$358.00 | 2024-04-20 |
(+)-Epi-Quercitol Related Literature
-
Soumaya Khlifi,Gregory Mouille,Jonathan Farjon Anal. Methods, 2017,9, 2328-2333
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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